1-acetyl-5-chloro-1H-indole-2,3-dione
Overview
Description
1-acetyl-5-chloro-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C10H6ClNO3 and its molecular weight is 223.61 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 223.0036207 g/mol and the complexity rating of the compound is 342. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 626404. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Green Synthesis of Insecticidal Agents
One of the notable applications of 1-acetyl-5-chloro-1H-indole-2,3-dione is in the synthesis of potential insecticidal agents. Jain, Sharma, and Kumar (2013) reported the green synthesis of 1-(1,2,4-triazol-4-yl)spiro[azetidine-2,3′-(3H)-indole]-2′,4′(1′H)-diones, a compound derived from indole-2,3-diones. These compounds showed promising insecticidal activity against Periplaneta americana (Jain, Sharma, & Kumar, 2013).
Synthesis of Heterocyclic Nitrogen Derivatives
Heterocyclic nitrogen derivatives have been synthesized using compounds like this compound. Hassan, Fandy, and El-Amine (2001) discussed the synthesis of various derivatives including 3a,7a-dihydropyrrolo[2,3-f]indole-2,6-dione and 3-chloro-5-(N-chloroacetylarylamino)indole-2,6-dione (Hassan, Fandy, & El-Amine, 2001).
Antimicrobial Activity
Compounds derived from this compound have been studied for their antimicrobial activities. Malik, Kumari, Chauhan, and Sharma (2010) synthesized sulfur-containing Schiff base complexes using 5-chloro-1H-indole-2,3-dione and evaluated their antimicrobial efficacy (Malik, Kumari, Chauhan, & Sharma, 2010).
Synthesis of Cationic Surfactants
This compound has been used in the synthesis of novel cationic surfactants. Tribak, Ghibate, Skalli, Rodi, Mrani, Aouniti, Hammouti, and Senhaji (2017) reported the synthesis of a new cationic surfactant derived from this compound, demonstrating its potential in aqueous systems (Tribak et al., 2017).
Chemosensors for Metal Ions
The compound has been explored for its ability to act as a chemosensor for metal ions. Fahmi, Kurniawan, Yuliati, and Lintang (2019) found that 1H-indole-2,3-dione exhibits high sensing capability and selective detection of Fe3+ ions, highlighting its potential in the field of chemical sensing (Fahmi, Kurniawan, Yuliati, & Lintang, 2019).
Properties
IUPAC Name |
1-acetyl-5-chloroindole-2,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClNO3/c1-5(13)12-8-3-2-6(11)4-7(8)9(14)10(12)15/h2-4H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQIWWFPOUCJCEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C2=C(C=C(C=C2)Cl)C(=O)C1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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